1-(2-(6-(Phenylamino)pyridin-3-yl)pyrrolidin-1-yl)ethanone

Specification

• Molecular Formula: C17H19N3O
• Molecular Weight: 281.35 g/mol
• IUPAC Name: 1-[2-(6-anilinopyridin-3-yl)pyrrolidin-1-yl]ethanone
• Standard InChI: InChI=1S/C17H19N3O/c1-13(21)20-11-5-8-16(20)14-9-10-17(18-12-14)19-15-6-3-2-4-7-15/h2-4,6-7,9-10,12,16H,5,8,11H2,1H3,(H,18,19)
• Standard InChI Key: VHUGBFNKVPUDHW-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCCC1C2=CN=C(C=C2)NC3=CC=CC=C3

Introduction

Synthesis and Preparation

The synthesis of such compounds typically involves multi-step reactions, including:

• Formation of the Pyrrolidine-Pyridine Linkage: This might involve a nucleophilic substitution or a coupling reaction.

• Introduction of the Phenylamino Group: Could be achieved through a nucleophilic aromatic substitution or a Buchwald-Hartwig amination.

• Ethanone Formation: Often involves a reaction with an acyl chloride or an anhydride.

Potential Applications

Compounds with similar structures are often explored for their biological activity, including:

• Pharmaceuticals: Potential targets could include enzymes, receptors, or ion channels.

• Materials Science: Could be used in the development of new materials with specific optical or electrical properties.

Research Findings and Data

Given the lack of specific data on 1-(2-(6-(Phenylamino)pyridin-3-yl)pyrrolidin-1-yl)ethanone, we can look at related compounds for insights. For example, compounds with pyrrolidine and pyridine rings are often studied for their pharmacokinetic properties.

Comparison Table

Compound	Molecular Formula	Molecular Weight	Potential Applications
[2-(2-Ethoxy-phenylamino)-pyridin-3-yl]-pyrrolidin-1-yl-methanone	C18H21N3O2	311.4 g/mol	Pharmaceutical Research
1-Phenyl-2-(4-phenyl-triazol-1-yl)-ethanone	C16H13N3O	263.29 g/mol	Materials Science